Bromate

Specification

• CAS No.: 15541-45-4
• Molecular Formula: BrO3(-)
• Molecular Weight: 127.9 g/mol
• IUPAC Name: bromate
• Standard InChI: InChI=1S/BrHO3/c2-1(3)4/h(H,2,3,4)/p-1
• Standard InChI Key: SXDBWCPKPHAZSM-UHFFFAOYSA-M
• SMILES: [O-]Br(=O)=O
• Canonical SMILES: [O-]Br(=O)=O

Introduction

Chemical Structure and Properties

Bromate is defined as a salt of bromic acid containing the monovalent group -BrO₃ or ion BrO₃⁻. This ionic compound consists of a bromine atom bonded to three oxygen atoms, forming a tetrahedral structure with the bromine atom at the center.

The bromate ion exhibits distinctive physical and chemical properties that influence its behavior in various environments. Most bromate salts share similar properties, though specific characteristics may vary slightly between different bromate compounds.

Physical Properties

Bromate compounds typically manifest as white crystalline powders with varying degrees of solubility in water. Taking potassium bromate (KBrO₃) as a representative example, the following properties have been established:

Property	Value
Molar mass	167 g·mol⁻¹
Density	3.27 g·cm⁻³
Melting point	350°C
Boiling point	370°C
pH range	5-9 at 25°C
Crystal structure	Hexagonal
Water solubility at 0°C	3.1 g/100 mL
Water solubility at 40°C	13.3 g/100 mL
Solubility in acetone	Insoluble

Table 1: Physical properties of potassium bromate (KBrO₃)

Chemical Properties

Bromate compounds demonstrate significant chemical reactivity, particularly regarding their oxidizing capabilities:

• Strong oxidizing agent, readily participating in redox reactions

• Decomposes at higher temperatures, releasing oxygen

• Reacts violently with water in certain conditions

• Non-flammable but may enhance combustion of other substances

• Undergoes reduction to bromide (Br⁻) in various chemical and biological systems

The strong oxidizing properties of bromate make it useful in certain industrial applications but also contribute to its potential toxicity and environmental concerns.

Types of Bromate Compounds

Several bromate compounds exist, with potassium bromate (KBrO₃) and sodium bromate (NaBrO₃) being the most commonly encountered forms.

Potassium Bromate

Potassium bromate has received the most scientific and regulatory attention due to its widespread use in food production. It forms through the reaction of bromine gas with hot potassium hydroxide. This process yields a white crystalline powder with strong oxidizing properties.

The compound has been widely used as a flour improver and dough conditioner in bread-making processes. Its mechanism of action involves strengthening the dough and increasing loaf volume through the oxidation of sulfhydryl groups to disulfide bridges in gluten proteins during baking.

Sodium Bromate

Despite some debate regarding the comparative toxicity profiles of different bromate salts, regulatory bodies generally consider the bromate ion itself to be the primary concern, regardless of the associated cation.

Environmental Presence and Contamination

Bromate contamination in the environment primarily stems from anthropogenic sources, with drinking water treatment processes being a significant contributor.

Formation During Water Treatment

Ozonation of water containing naturally occurring bromide (Br⁻) can lead to the formation of bromate as an unintended disinfection byproduct. This process occurs according to the following general pathway:

• Oxidation of bromide to hypobromite (OBr⁻)

• Further oxidation to bromate (BrO₃⁻)

Drinking water may contain bromate at concentrations ranging from 0.4 to 60 μg/L following ozonation treatments when background bromide is present.

Environmental Detection and Persistence

Recent analytical advances have enabled the detection of bromate contamination in both surface water (rivers) and groundwater sources. Bromate demonstrates considerable environmental persistence due to its high solubility and stability in aqueous environments. These properties make it particularly challenging to remove using conventional water treatment technologies.

The compound's resistance to natural degradation processes contributes to its potential for long-term environmental presence, raising concerns about cumulative exposure in affected water systems.

Health Implications and Toxicity

Numerous toxicological studies have investigated the potential adverse health effects associated with bromate exposure, particularly through drinking water.

Carcinogenicity Assessment

Based primarily on rodent studies, bromate has been classified as a "possible human carcinogen" by multiple regulatory agencies. The International Agency for Research on Cancer (IARC) categorized potassium bromate as a Group 2B carcinogen ("possibly carcinogenic to humans") in 1986.

The U.S. Environmental Protection Agency (EPA) has designated the bromate ion as a probable human carcinogen via oral exposure. This classification was established through the Agency's Integrated Risk Information System (IRIS) assessment, which underwent both internal and extensive peer review.

Mechanisms of Toxicity

Research indicates that bromate induces toxicity through multiple mechanisms, with oxidative stress playing a central role. The compound has demonstrated:

• Cytotoxicity - direct damage to cellular structures

• Genotoxicity - damage to genetic material

• Mutagenicity - induction of genetic mutations

• Biochemical toxicity - disruption of normal biochemical processes

A study using Allium cepa L. as an indicator test material revealed that potassium bromate exposure caused statistically significant decreases in physiological parameters, disrupted mitotic processes, and induced chromosomal abnormalities. The study observed a 41.6% decrease in the mitotic index and increases in micronucleus and chromosomal abnormality frequencies.

The mechanism of potassium bromate genotoxicity appears related to direct DNA-potassium bromate interaction. Additionally, potassium bromate exposure decreased glutathione levels while increasing malondialdehyde, superoxide dismutase, and catalase levels, indicating disruption of the antioxidant/oxidant balance in cells.

Regulatory Standards and International Approaches

Given the potential health concerns associated with bromate, various regulatory bodies worldwide have established limits for its presence in drinking water and food products.

Drinking Water Standards

Multiple international agencies have implemented standards for bromate in drinking water:

Regulatory Body	Standard	Year Established
U.S. EPA	MCL: 10 ppb, MCLG: 0	1998
World Health Organization	Guideline value: "possible human carcinogen"	2000
Health Canada	Classification: "possible human carcinogen"	1999
European Union	Maximum level: 10 μg/L	-

Table 2: International regulatory standards for bromate in drinking water

The EPA's Maximum Contaminant Level Goal (MCLG) of zero reflects the classification of bromate as a probable human carcinogen, while the enforceable Maximum Contaminant Level (MCL) of 10 ppb represents the technically achievable level for water treatment processes.

Food Regulation

Regarding food applications, particularly with potassium bromate:

• Banned in numerous countries including Japan, China, UK, Canada, Brazil, Australia, and New Zealand

• Limited in India to 50 parts per million

• A report indicated 84% of various bread products contained potassium bromate in some regions

The regulatory approach to bromate in food varies significantly by country, with many nations opting for complete prohibition based on carcinogenicity concerns.

Industrial Applications

Despite its toxicity concerns, bromate has found various applications across different industries due to its strong oxidizing properties.

Food Industry

Historically, potassium bromate has been widely used as a flour improver and dough conditioner in bread-making. Its oxidizing properties strengthen the dough structure by promoting the formation of disulfide bonds in gluten proteins, resulting in improved texture and volume in the final baked product.

Chemical Manufacturing

Bromate serves as an oxidizing agent in various chemical synthesis processes. The compound's predictable oxidation potential makes it valuable in controlled laboratory and industrial oxidation reactions.

Water Treatment

Ironically, while bromate formation is a concern in water treatment, bromide compounds are sometimes deliberately used in specific treatment scenarios for their disinfection properties, though this practice has declined with increased awareness of bromate formation.

Remediation Techniques

The stable nature of bromate in aqueous environments makes its removal from water systems challenging. Several techniques have been investigated for bromate remediation:

Physical Methods

Filtration techniques, including membrane filtration, have shown some efficacy in bromate removal, though complete elimination remains difficult with conventional systems.

Chemical Reduction

Chemical reduction processes can convert bromate to less harmful bromide. Various reducing agents have been investigated for this purpose in laboratory settings.

Advanced Treatment Technologies

Advanced treatments include:

• Ultraviolet irradiation - photolytic degradation of bromate

• Catalytic processes - facilitated reduction of bromate

• Activated carbon adsorption - physical removal of bromate

• Biodegradation - microbial conversion of bromate to bromide

Many of these techniques remain in developmental stages for full-scale application, particularly for natural water environments rather than controlled treatment facilities.